AGN-203818 hydrochloride
Overview
Description
AGN-203818 hydrochloride is a biochemical useful in treating pain associated with Fibromyalgia.
Scientific Research Applications
Photocatalytic Degradation of Contaminants AGN-203818 hydrochloride has been explored for its photocatalytic properties. In a study, a p–n heterojunction of Ag2O/g-C3N4 was synthesized and applied as a photocatalyst for degrading tetracycline hydrochloride under visible light irradiation. This research suggests potential applications of similar compounds like this compound in environmental remediation, specifically in the degradation of antibiotic contaminants (Ma, Xue, Zhou, & Zhang, 2015).
Sensing Applications The high-yield synthesis of Ag nanoclusters, including compounds similar to this compound, has been demonstrated for environmental sensing. These nanoclusters have shown the potential to sense low concentrations of Hg(2+) in environmental samples, indicating their use in colorimetric probes for detecting heavy metals (Xia, Yang, & Wu, 2015).
Photocatalytic Treatment of Wastewater Studies have also explored the deposition of Ag nanoparticles on semiconductors to enhance photocatalytic efficiency. In this context, Ag/AgIn5S8 photocatalysts showed promise in treating real pharmaceutical industry wastewater, potentially applicable to this compound (Deng, Zhao, Luo, Luo, & Dionysiou, 2018).
Luminescence and Sensing Applications The transformation of Ag clusters in the presence of hydrogen sulfide, resulting in luminescent silver clusters, highlights another application area. This kind of research, involving Ag clusters similar to this compound, can lead to the development of ultra-sensitive sensors for detecting gases like H2S (He, Zhou, Han, Li, Zhou, Ma, & Zang, 2021).
Surface-Enhanced Raman Scattering (SERS) Modified Ag nanoparticles have been used in surface-enhanced Raman scattering spectroscopy, a technique that could be extended to this compound. This application is vital in analytical chemistry for detecting trace amounts of substances (Xu, Hao, Braida, Strickland, Li, & Meng, 2011).
properties
CAS RN |
1021954-16-4 |
|---|---|
Molecular Formula |
C13H17ClN2S |
Molecular Weight |
268.8 |
IUPAC Name |
2H-Imidazole-2-thione, 4-(1-(2,3-dimethylphenyl)ethyl)-1,3-dihydro-, hydrochloride (1:1) |
InChI |
InChI=1S/C13H16N2S.ClH/c1-8-5-4-6-11(9(8)2)10(3)12-7-14-13(16)15-12;/h4-7,10H,1-3H3,(H2,14,15,16);1H |
InChI Key |
FKVKHBODOZRGOP-UHFFFAOYSA-N |
SMILES |
S=C1NC(C(C2=CC=CC(C)=C2C)C)=CN1.[H]Cl |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
AGN-203818 hydrochloride, AGN203818 hydrochloride, AGN 203818 hydrochloride, AGN-203818 HCl, AGN203818 HCl, AGN 203818 HCl |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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